Cas no 1396677-87-4 (N-(4-{2-(3,4-dimethoxyphenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide)

• Product Name: N-(4-{2-(3,4-dimethoxyphenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• CAS No: 1396677-87-4
• MF: C₁₉H₁₉N₅O₅
• MW: 397.384663820267
• CID: 6430879
• PubChem ID: 71788452
• Update Time: 2025-10-28

N-(4-{2-(3,4-dimethoxyphenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-(3,4-dimethoxyphenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• CHEMBL4970435
• N-(4-{[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide
• F6196-0852
• VU0536085-1
• AKOS024537592
• N-(3,4-dimethoxyphenethyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide
• 1396677-87-4

• Inchi： 1S/C19H19N5O5/c1-27-15-4-3-12(9-16(15)28-2)5-6-22-17(25)14-11-29-19(23-14)24-18(26)13-10-20-7-8-21-13/h3-4,7-11H,5-6H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key： VAHUVCJVRYMBAU-UHFFFAOYSA-N
• SMILES： O1C=C(C(NCCC2=CC=C(OC)C(OC)=C2)=O)N=C1NC(C1=NC=CN=C1)=O

Computed Properties

• Exact Mass: 397.13861872g/mol
• Monoisotopic Mass: 397.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(4-{2-(3,4-dimethoxyphenyl)ethylcarbamoyl}-1,3-oxazol-2-yl)pyrazine-2-carboxamide

N-(4-{2-(3,4-Dimethoxyphenyl)Ethylcarbamoyl}-1,3-Oxazol-2-Yl)Pyrazine-2-Carboxamide: A Comprehensive Overview

N-(4-{2-(3,4-Dimethoxyphenyl)Ethylcarbamoyl}-1,3-Oxazol-2-Yl)Pyrazine-2-Carboxamide is a complex organic compound with the CAS number 1396677-87-4. This compound belongs to the class of heterocyclic compounds and features a unique combination of functional groups, including oxazole and pyrazine rings. The molecule's structure is characterized by the presence of a pyrazine ring substituted with a carboxamide group at position 2 and an oxazole ring at position 4. The oxazole ring is further substituted with an ethylcarbamoyl group attached to a 3,4-dimethoxyphenyl moiety. This intricate architecture makes the compound a subject of interest in various fields of chemistry, particularly in drug discovery and materials science.

The synthesis of N-(4-{2-(3,4-Dimethoxyphenyl)Ethylcarbamoyl}-1,3-Oxazol-2-Yl)Pyrazine-2-Carboxamide involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed microwave-assisted synthesis to streamline the formation of the oxazole ring and subsequent functionalization. The use of microwave irradiation has not only accelerated reaction times but also improved yields, making the synthesis more feasible for large-scale production.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have demonstrated that N-(4-{2-(3,4-Dimethoxyphenyl)Ethylcarbamoyl}-1,3-Oxazol-2-Yl)Pyrazine-2-Carboxamide exhibits significant inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, recent research has shown that this compound can inhibit the activity of histone deacetylases (HDACs), which are key players in epigenetic regulation and cancer progression. The presence of the 3,4-dimethoxyphenyl group is believed to contribute to this activity by enhancing the molecule's ability to interact with the enzyme's active site.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential as a building block in materials science. The pyrazine ring's ability to form coordination bonds with metal ions makes it a valuable component in the design of metal-organic frameworks (MOFs). Recent studies have explored the use of this compound in constructing MOFs with high surface area and porosity, which are desirable properties for applications in gas storage and catalysis.

The structural versatility of N-(4-{2-(3,4-Dimethoxyphenyl)Ethylcarbamoyl}-1,3-Oxazol-2-Yl)Pyrazine-2-Carboxamide also lends itself to its use in medicinal chemistry. Researchers have employed this compound as a lead molecule for designing novel drugs targeting various therapeutic areas. For instance, its ability to modulate ion channels has been explored for potential applications in treating cardiovascular diseases. Furthermore, its unique pharmacokinetic profile makes it an attractive candidate for drug delivery systems.

From a computational chemistry perspective, recent advancements in molecular modeling techniques have provided deeper insights into the electronic properties and interaction patterns of this compound. Density functional theory (DFT) calculations have revealed that the molecule's π-conjugated system plays a crucial role in its electronic behavior. These findings have been instrumental in guiding further modifications to enhance its bioactivity and stability.

In conclusion, N-(4-{2-(3,4-Dimethoxyphenyl)Ethylcarbamoyl}-1,3-Oxazol-2-Yl)Pyrazine-2-Carboxamide is a multifaceted compound with significant potential across diverse scientific domains. Its intricate structure and versatile functional groups make it an invaluable tool for researchers in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.